Cas no 477857-76-4 (Methyl 3-{2-2-(4-fluoroanilino)-2-oxoacetyl-1H-pyrrol-1-yl}-2-thiophenecarboxylate)

• Product Name: Methyl 3-{2-2-(4-fluoroanilino)-2-oxoacetyl-1H-pyrrol-1-yl}-2-thiophenecarboxylate
• CAS No: 477857-76-4
• MF: C₁₈H₁₃FN₂O₄S
• MW: 372
• MDL: MFCD02571100
• CID: 4652586
• Update Time: 2025-06-25

Methyl 3-{2-2-(4-fluoroanilino)-2-oxoacetyl-1H-pyrrol-1-yl}-2-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 3-(2-[2-(4-FLUOROANILINO)-2-OXOACETYL]-1H-PYRROL-1-YL)-2-THIOPHENECARBOXYLATE
• Methyl 3-{2-2-(4-fluoroanilino)-2-oxoacetyl-1H-pyrrol-1-yl}-2-thiophenecarboxylate

• MDL： MFCD02571100
• Inchi： InChI=1S/C18H13FN2O4S/c1-25-18(24)16-14(8-10-26-16)21-9-2-3-13(21)15(22)17(23)20-12-6-4-11(19)5-7-12/h2-10H,1H3,(H,20,23)
• InChI Key： BBMRILGIWVGAQL-UHFFFAOYSA-N
• SMILES： COC(=O)c1c(ccs1)n2cccc2C(=O)C(=O)Nc3ccc(cc3)F

Experimental Properties

• Density: 1.4±0.1 g/cm3

Methyl 3-{2-2-(4-fluoroanilino)-2-oxoacetyl-1H-pyrrol-1-yl}-2-thiophenecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on Methyl 3-{2-2-(4-fluoroanilino)-2-oxoacetyl-1H-pyrrol-1-yl}-2-thiophenecarboxylate

Methyl 3-{2-2-(4-fluoroanilino)-2-oxoacetyl-1H-pyrrol-1-yl}-2-thiophenecarboxylate (CAS No. 477857-76-4): A Comprehensive Overview

Methyl 3-{2-2-(4-fluoroanilino)-2-oxoacetyl-1H-pyrrol-1-yl}-2-thiophenecarboxylate, identified by its CAS number 477857-76-4, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of multiple pharmacophoric groups, including a 4-fluoroanilino moiety and a thiophene ring, suggests a high degree of versatility in its interactions with biological targets.

The compound's structure consists of a pyrrole ring linked to an acetyl group, which is further connected to a thiophene carboxylate moiety. The 4-fluoroanilino group introduces a fluorine atom into the aromatic ring, a modification that is commonly employed to enhance metabolic stability and binding affinity. This feature makes the compound particularly attractive for the development of novel therapeutic agents. The combination of these structural elements positions Methyl 3-{2-2-(4-fluoroanilino)-2-oxoacetyl-1H-pyrrol-1-yl}-2-thiophenecarboxylate as a promising candidate for further investigation in various pharmacological contexts.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. The unique structural features of Methyl 3-{2-2-(4-fluoroanilino)-2-oxoacetyl-1H-pyrrol-1-yl}-2-thiophenecarboxylate make it a valuable tool for researchers exploring these areas. Specifically, the 4-fluoroanilino group has been shown to enhance the binding affinity of molecules to certain enzymes and receptors, while the thiophene ring contributes to overall molecular stability and bioavailability.

The compound's potential applications extend beyond traditional drug development. Its structural complexity and functional diversity make it suitable for use as an intermediate in the synthesis of more complex molecules. This aspect is particularly relevant in the context of medicinal chemistry, where the ability to modify and optimize molecular structures is crucial for achieving desired pharmacological effects. The synthesis of Methyl 3-{2-2-(4-fluoroanilino)-2-oxoacetyl-1H-pyrrol-1-yl}-2-thiophenecarboxylate, while challenging, has been successfully achieved through multi-step organic reactions that highlight the compound's synthetic accessibility.

Evidence from recent studies suggests that derivatives of this compound may exhibit significant therapeutic potential. For instance, modifications to the pyrrole ring have been shown to influence the pharmacokinetic properties of related molecules, making them more suitable for oral administration or targeted delivery systems. Additionally, the incorporation of fluorine atoms has been linked to improved metabolic stability, reducing the likelihood of rapid degradation in vivo. These findings underscore the importance of Methyl 3-{2-2-(4-fluoroanilino)-2-oxoacetyl-1H-pyrrol-1-yl}-2-thiophenecarboxylate as a scaffold for further pharmacological exploration.

The compound's interaction with biological targets has also been explored through computational modeling and experimental studies. These efforts have provided valuable insights into its mechanism of action and potential side effects. For example, virtual screening techniques have been used to identify how Methyl 3-{2-2-(4-fluoroanilino)-2-oxoacetyl-1H-pyrrol-1-y}l]-